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Compound of Interest

Compound Name: cis-VZ185

Cat. No.: B2814098

Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals designing experiments with the potent and selective BRD7 and

BRD9 degrader, VZ185, and its inactive diastereomer, cis-VZ185, which serves as a negative

control.

Introduction
VZ185 is a Proteolysis Targeting Chimera (PROTAC) that potently and selectively induces the

degradation of Bromodomain-containing protein 7 (BRD7) and Bromodomain-containing

protein 9 (BRD9).[1][2] It functions by forming a ternary complex between the von Hippel-

Lindau (VHL) E3 ubiquitin ligase and either BRD7 or BRD9, leading to their ubiquitination and

subsequent degradation by the proteasome.[3][4] The diastereomer, cis-VZ185, is unable to

bind to VHL and therefore does not induce degradation, making it an ideal negative control to

delineate between biological effects resulting from BRD7/9 degradation versus off-target effects

or target engagement alone.[2][4]
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Parameter Cell Line Value Reference

BRD9 Degradation

DC₅₀
RI-1 1.8 nM [2]

EOL-1 2.3 nM [4]

A-204 8.3 nM [4]

BRD7 Degradation

DC₅₀
RI-1 4.5 nM [2]

Cell Viability EC₅₀ EOL-1 3.4 nM [4]

A-204 39.8 nM [4]

Table 2: Pharmacokinetic Properties of VZ185

Species Clearance (% QH)
Mean Residence
Time (h)

Bioavailability (s.c.)

Mouse 12 2.1
Quantitatively

bioavailable

Rat 120 2.1
Quantitatively

bioavailable
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Downstream Assays

Start: Seed Cells

Treat cells with VZ185,
cis-VZ185, or Vehicle (DMSO)

Incubate for desired time
(e.g., 2, 4, 8, 24 hours)

Western Blot
(Protein Degradation)

Cell Viability Assay
(e.g., CellTiter-Glo)

Mass Spectrometry
(Global Proteomics)

RT-qPCR
(Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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